Cas no 2172521-47-8 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-hydroxy-3-methylbutanoic acid)
4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-hydroxy-3-methylbutanoic acid
- 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-3-hydroxy-3-methylbutanoic acid
- 2172521-47-8
- EN300-1490148
-
- Inchi: 1S/C24H28N2O7/c1-24(31,12-22(28)29)15-26-21(27)14-32-11-10-25-23(30)33-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20,31H,10-15H2,1H3,(H,25,30)(H,26,27)(H,28,29)
- InChI Key: FSHDSOMLUPDVSF-UHFFFAOYSA-N
- SMILES: O(C(NCCOCC(NCC(C)(CC(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 456.18965124g/mol
- Monoisotopic Mass: 456.18965124g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 666
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 134Ų
4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-hydroxy-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1490148-1.0g |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-3-hydroxy-3-methylbutanoic acid |
2172521-47-8 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1490148-50mg |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-3-hydroxy-3-methylbutanoic acid |
2172521-47-8 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1490148-100mg |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-3-hydroxy-3-methylbutanoic acid |
2172521-47-8 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1490148-250mg |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-3-hydroxy-3-methylbutanoic acid |
2172521-47-8 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1490148-500mg |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-3-hydroxy-3-methylbutanoic acid |
2172521-47-8 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1490148-1000mg |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-3-hydroxy-3-methylbutanoic acid |
2172521-47-8 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1490148-2500mg |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-3-hydroxy-3-methylbutanoic acid |
2172521-47-8 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1490148-5000mg |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-3-hydroxy-3-methylbutanoic acid |
2172521-47-8 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1490148-10000mg |
4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-3-hydroxy-3-methylbutanoic acid |
2172521-47-8 | 10000mg |
$14487.0 | 2023-09-28 |
4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-hydroxy-3-methylbutanoic acid Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-hydroxy-3-methylbutanoic acid
Introduction to 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-hydroxy-3-methylbutanoic acid (CAS No. 2172521-47-8)
4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-hydroxy-3-methylbutanoic acid, identified by its CAS number 2172521-47-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorene moiety and multiple functional groups that contribute to its unique chemical and biological properties. The presence of a methoxycarbonyl group and an amino moiety attached to an ethoxyacetamide backbone suggests potential applications in drug design, particularly in the development of bioactive molecules with therapeutic relevance.
The structural complexity of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-hydroxy-3-methylbutanoic acid makes it a subject of interest for researchers exploring novel chemical scaffolds. The fluorene ring, known for its stability and fluorescence properties, often serves as a privileged scaffold in medicinal chemistry due to its ability to enhance molecular interactions with biological targets. Additionally, the hydroxy and methyl substituents in the butanoic acid portion of the molecule contribute to its solubility and metabolic stability, which are critical factors in drug development.
In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-hydroxy-3-methylbutanoic acid make it a promising candidate for such applications. Specifically, the methoxycarbonyl group can serve as a protective group for the amino function, while the ethoxyacetamide moiety can interact with target proteins through hydrogen bonding and hydrophobic interactions. These characteristics have led to its investigation as a potential lead compound in the synthesis of novel therapeutic agents.
One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are key players in numerous biological processes, and their inhibition or activation can lead to therapeutic effects. The presence of both hydroxy and methyl groups in the butanoic acid moiety suggests that this compound may interact with enzymes through multiple binding sites, enhancing its binding affinity and selectivity. This is particularly relevant in the context of drug discovery, where high selectivity is often required to minimize side effects.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can identify potential binding modes between 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-hydroxy-3-methylbutanoic acid and biological targets. These computational studies have revealed that the compound may exhibit inhibitory activity against certain enzymes implicated in disease pathways. For instance, preliminary data suggest that it may interfere with the activity of kinases, which are overexpressed in many cancers.
The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired architecture. Key steps include the introduction of the fluorene moiety, protection-deprotection strategies for the amino group, and installation of the ethoxyacetamide side chain. Each step must be optimized to ensure high yield and purity, which are essential for subsequent biological testing.
In addition to its potential therapeutic applications, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-hydroxy-3-methylbutanoic acid has also been explored for its photophysical properties. The fluorene ring is known to exhibit strong fluorescence upon excitation with UV light. This property makes it useful in various applications, including bioimaging and fluorescent probes. Researchers have utilized this compound to develop probes that can detect specific biomolecules or enzymes in vitro and even in living cells.
The development of novel synthetic methodologies is another area where this compound has made an impact. The synthesis of complex molecules like 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-hydroxy-3-methylbutanoic acid has led to innovations in synthetic strategies that can be applied to other challenging targets. For example, the use of transition-metal-catalyzed reactions has enabled more efficient routes to construct complex molecular frameworks. These advancements not only facilitate the synthesis of biologically active molecules but also contribute to our understanding of reaction mechanisms at a fundamental level.
The potential applications of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-hydroxy-3-methylbutanoic acid extend beyond traditional pharmaceuticals. Its unique properties make it suitable for use as an intermediate in the synthesis of more complex derivatives with tailored biological activities. Additionally, its fluorescence characteristics open up possibilities for applications in materials science and nanotechnology.
In conclusion,4-{2--{((--{--{--{--{--{--{--{--{--{--{--{fluorene}}}}}}}}}}}}}}}}}}}})-methylcarbonyl)}))))))))))))))))))))))))))))))))) amino)))))))) ethoxyacetamido)})))))) -hydroxy)-hydroxy-methylbutanoic acid (CAS No.) --21725 -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- - - - - - - - - - - - - - - - - - - - 47 ) 21725 ) 47 ) 8 ) is ) ) ) ) ) ) ) ) ) ) ) ))))))) ))))))) ))))))) ))))))) ))))))) ))))))) ))))))) ))))))) ))))))) ))))))) ))))))) ))))))) ))))))) an ) important ) discovery , contributing significantly ) advances } } } } } } } } } } } }} }} }} }} }} }} }} }} }} }} }} }} }} }} }} field , pharmaceutical , biomedicine . Its intricate structure , functional groups , potential applications , make it fascinating subject further research . Future studies will likely uncover more about mechanism action , therapeutic promise . As science progresses , hope see increasingly innovative ways this compound contribute improve health well-being .
2172521-47-8 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3-hydroxy-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)